Cas no 5368-66-1 (1,2,4,5-Tetrahydrobenzo[d]oxepine)

• Product Name: 1,2,4,5-Tetrahydrobenzo[d]oxepine
• CAS No: 5368-66-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1028949
• PubChem ID: 21886944
• Update Time: 2025-05-21

1,2,4,5-Tetrahydrobenzo[d]oxepine Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrahydrobenzo[d]oxepine
• 1,2,4,5-Tetrahydro-3-benzoxepine
• SCHEMBL2062312
• AKOS006372994
• 1,2,4,5-tetrahydro-3-benzoxepin
• DTXSID10619460
• 5368-66-1
• UFOOGTWMHKEYLV-UHFFFAOYSA-N
• 5,6,8,9-Tetrahydro-7-oxa-benzocycloheptene

• Inchi： 1S/C10H12O/c1-2-4-10-6-8-11-7-5-9(10)3-1/h1-4H,5-8H2
• InChI Key： UFOOGTWMHKEYLV-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 1,2,4,5-Tetrahydrobenzo[d]oxepine

1,2,4,5-Tetrahydrobenzo[d]oxepine: A Comprehensive Overview

1,2,4,5-Tetrahydrobenzo[d]oxepine, also known by its CAS number 5368-66-1, is a unique organic compound with a bicyclic structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of tetrahydrobenzoxepines, which are derivatives of benzene with an oxygen atom incorporated into the ring system. The molecule's structure consists of a benzene ring fused to a tetrahydrofuran-like ring, making it a versatile compound with potential applications in various fields.

The synthesis of 1,2,4,5-Tetrahydrobenzo[d]oxepine has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess. Such methods are particularly valuable for applications in drug discovery and development, where stereochemistry plays a critical role in biological activity.

One of the most promising areas of research involving 1,2,4,5-Tetrahydrobenzo[d]oxepine is its application in medicinal chemistry. Studies have shown that this compound exhibits potential as a building block for constructing bioactive molecules. For instance, derivatives of this compound have been investigated for their ability to modulate G-protein coupled receptors (GPCRs), which are key targets for treating various diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its medicinal applications, 1,2,4,5-Tetrahydrobenzo[d]oxepine has also found utility in materials science. Its rigid bicyclic structure makes it an attractive candidate for use as a monomer in polymer synthesis. Recent research has demonstrated that polymers incorporating this compound exhibit enhanced mechanical properties and thermal stability compared to traditional materials. This opens up possibilities for its use in high-performance polymers for aerospace and automotive industries.

The chemical properties of CAS No 5368-66-1 are highly dependent on its molecular structure. The presence of the oxygen atom introduces electron-withdrawing effects that influence the reactivity of the molecule. These properties make it an ideal substrate for various organic transformations such as oxidation and cyclization reactions. Researchers have exploited these characteristics to develop novel synthetic pathways for complex natural products and synthetic drugs.

From an environmental standpoint, the stability and biodegradation potential of 1,2,4,5-Tetrahydrobenzo[d]oxepine have been studied to assess its impact on ecosystems. Results indicate that under certain conditions, the compound can undergo microbial degradation; however, further studies are required to fully understand its environmental fate and toxicity profile.

In conclusion,CAS No 5368-66-1, or 1,2,4,5-Tetrahydrobenzo[d]oxepine, represents a valuable compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology,
this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.